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Compound of Interest

Compound Name: 1-Hexadecene

Cat. No.: B7770540 Get Quote

Essential Safety and Handling Guide for 1-
Hexadecene
This guide provides immediate safety, operational, and disposal information for the handling of

1-Hexadecene in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals to ensure safe and compliant use of this chemical.

Operational Plan: Handling and Storage
Engineering Controls:

Work in a well-ventilated area.[1][2][3] The use of a chemical fume hood is recommended,

especially when heating or creating aerosols.

Ensure that emergency eyewash stations and safety showers are readily accessible in the

immediate vicinity of any potential exposure.[1][4]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles are required.[1] Contact lenses should not be worn

when handling this chemical.[1]

Hand Protection: Neoprene or nitrile rubber gloves are recommended.[1] Gloves should be

inspected prior to use and replaced if any signs of degradation or breakthrough are
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observed.[2]

Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[1] A lab

coat is standard.

Respiratory Protection: If there is a risk of inhalation, particularly with heated material or

aerosols, a NIOSH-approved respirator with an organic vapor cartridge is recommended.[1]

[2]

Handling Procedures:

Read and understand the Safety Data Sheet (SDS) before use.

Avoid contact with eyes, skin, and clothing.[1][3]

Do not breathe vapors or mists.[2][5]

Keep away from heat, sparks, and open flames.[1]

Use non-sparking tools.[3]

Wash hands thoroughly after handling.[1]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][3]

Store away from incompatible materials such as oxidizing agents.[1]

Observe all label precautions.[2][5]

Safety Data Summary
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Property Value Source

Flash Point 132 °C (269.6 °F) - closed cup [6]

Boiling Point 285 °C

GHS Hazard Statement
H304: May be fatal if

swallowed and enters airways.
[6][7]

Storage Class Code 10 - Combustible liquids [6]

Emergency and First Aid Procedures
In case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Seek medical attention.[1]

In case of Skin Contact: Remove contaminated clothing and wash the affected area with

soap and water.[1] If irritation persists, seek medical attention.[2][5]

If Inhaled: Move the person to fresh air.[1][3] If not breathing, give artificial respiration.[3]

Seek medical attention if symptoms occur.[4]

If Swallowed: Do NOT induce vomiting.[2][7] Immediately call a poison center or doctor.[7] If

vomiting occurs naturally, have the victim lean forward.[4]

Disposal Plan
Waste Generation: All materials contaminated with 1-Hexadecene, including used

containers, absorbent materials from spills, and disposable PPE, should be considered

chemical waste.

Collection and Storage:

Collect waste in a designated, properly labeled, and sealed container.

Store the waste container in a well-ventilated area, away from incompatible materials.

Disposal Method:
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Dispose of contents and container in accordance with local, state, and federal regulations.

[3][4] This may require disposal at a licensed hazardous waste facility.[5]

Do not dispose of waste into sewers or waterways.[1][2][5] Incineration may be a suitable

disposal method.[1]

Visual Workflow for Safe Handling of 1-Hexadecene
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Caption: Workflow for the safe handling and disposal of 1-Hexadecene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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